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The table below summarizes the findings from a study on C57BL/6J male mice, which compared the effects

of various PDE inhibitors on ethanol intake and preference [1].

Drug Name
PDE
Target

Effect on
Ethanol
Intake (24-h
test)

Effect on
Ethanol
Preference
(24-h test)

Effect in Limited
Access Test

Duration of
Action

Mesopram PDE4 Reduced Reduced Reduced
consumption & total

fluid intake;
preference not

changed

Long-lasting
(effect seen

after 18h)

Rolipram PDE4 Reduced Reduced Reduced

consumption & total
fluid intake;

preference not
changed

Short-acting

(effect seen
only after first

6h)
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Drug Name
PDE
Target

Effect on
Ethanol
Intake (24-h
test)

Effect on
Ethanol
Preference
(24-h test)

Effect in Limited
Access Test

Duration of
Action

Piclamilast PDE4 Reduced Reduced Reduced

consumption & total
fluid intake;

preference not
changed

Short-acting

(effect seen
only after first

6h)

CDP840 PDE4 Reduced Reduced Reduced
consumption and

preference; total
fluid intake not

altered

Short-acting
(effect seen

only after first
6h)

Propentofylline Non-

specific

No effect No effect Not applicable Not applicable

Vinpocetine PDE1 No effect No effect Not applicable Not applicable

Olprinone PDE3 No effect No effect Not applicable Not applicable

Milrinone PDE3 No effect No effect Not applicable Not applicable

Zaprinast PDE5 No effect No effect Not applicable Not applicable

Experimental Protocols from Key Studies

The data in the table above is based on the following methodologies [1]:

Animal Model: The study used male C57BL/6J mice, a common model for ethanol consumption

research.
Ethanol Consumption Tests:

24-hour two-bottle choice: Mice had continuous access to two bottles, one with water and
one with 15% ethanol, for 24 hours. Intake and preference were measured.
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Limited access (Drinking-in-the-dark): Mice were given 3-hour access to ethanol, typically at

the start of their dark cycle, to model binge-like drinking.
Drug Administration: Mesopram was administered orally (p.o.) at a dose of 5 mg/kg, 30-60 minutes

before the drinking experiments. Doses for other compounds were selected based on published data
showing anti-inflammatory activity in vivo.

Data Analysis: After a stable baseline of ethanol consumption was established, the effects of the
drugs were measured and compared to control (saline) injections.

The PDE4 Inhibition Signaling Pathway

The therapeutic effect of Mesopram is attributed to its inhibition of the PDE4 enzyme. The following

diagram illustrates the core signaling pathway affected by PDE4 inhibition, which is consistent with the

mechanism described for this drug class [1] [2].
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Intracellular signaling cascade triggered by PDE4 inhibition. Created for research purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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